Cas no 937046-97-4 (1-Amino-1H-pyrrole-2-carbonitrile hydrochloride)

1-Amino-1H-pyrrole-2-carbonitrile hydrochloride is a heterocyclic organic compound featuring an amino group and a nitrile functionality on a pyrrole backbone, stabilized in its hydrochloride salt form. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of nitrogen-containing heterocycles. Its reactive amino and nitrile groups enable further functionalization, making it valuable for constructing complex molecular frameworks. The hydrochloride form enhances solubility and stability, facilitating handling and storage. This reagent is particularly useful in medicinal chemistry for the design of bioactive molecules, including potential kinase inhibitors and antimicrobial agents. Its well-defined structure ensures consistent performance in synthetic applications.
1-Amino-1H-pyrrole-2-carbonitrile hydrochloride structure
937046-97-4 structure
Product Name:1-Amino-1H-pyrrole-2-carbonitrile hydrochloride
CAS No:937046-97-4
MF:C5H6ClN3
MW:143.574239253998
MDL:MFCD13191739
CID:842019
PubChem ID:50990937
Update Time:2025-05-19

1-Amino-1H-pyrrole-2-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride
    • 1-Amino-1H-pyrrole-2-carbonitrile
    • 1-aminopyrrole-2-carbonitrile hydrochloride
    • AKOS015848222
    • SC4274
    • DTXSID30679167
    • 1-AMINO-1H-PYRROLE-2-CARBONITRILE HCL
    • MFCD13191739
    • 1-Aminopyrrole-2-carbonitrile hydrochloride pound>>1H-Pyrrole-2-carbonitrile,1-amino-
    • SY097066
    • DB-079667
    • 1-aminopyrrole-2-carbonitrile;hydrochloride
    • AC-31301
    • 937046-97-4
    • CS-0052647
    • 1-Amino-1H-pyrrole-2-carbonitrile--hydrogen chloride (1/1)
    • BCP30710
    • SCHEMBL60097
    • AS-54662
    • OQTSWPFWLRHRAN-UHFFFAOYSA-N
    • PB33171
    • 1-Amino-1H-pyrrole-2-carbonitrilehydrochloride
    • MDL: MFCD13191739
    • Inchi: 1S/C5H5N3.ClH/c6-4-5-2-1-3-8(5)7;/h1-3H,7H2;1H
    • InChI Key: OQTSWPFWLRHRAN-UHFFFAOYSA-N
    • SMILES: Cl.N#CC1N(N)C=CC=1

Computed Properties

  • Exact Mass: 143.0250249g/mol
  • Monoisotopic Mass: 143.0250249g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 123
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.7Ų

1-Amino-1H-pyrrole-2-carbonitrile hydrochloride Security Information

  • Storage Condition:Sealed in dry,Room Temperature

1-Amino-1H-pyrrole-2-carbonitrile hydrochloride Pricemore >>

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1-Amino-1H-pyrrole-2-carbonitrile hydrochloride Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt → 0 °C; < 5 °C; 30 min, < 5 °C; 5 h, rt
Reference
Preparation of pyrrolo[2,1-f][1,2,4]triazin-4-ylamines as IGF-1R kinase inhibitors for the treatment of cancer and other hyperproliferative diseases
, World Intellectual Property Organization, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Ethyl acetate ;  30 min, 0 °C
Reference
Method for preparing 7-bromopyrrolo[2,1-f][1,2,4]triazin-4-amine as GS-441524 intermediate for treating feline infectious peritonitis (FIP)
, China, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  rt → reflux; 3 h, reflux; reflux → 5 °C; 1 h, heated
Reference
Preparation of 7-iodopyrrolo[2, 1-f][1,2,4]triazin-4-amine
, China, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  6 h, rt
Reference
N-heterocycle-containing derivative and its pharmaceutical application
, China, , ,

Production Method 5

Reaction Conditions
1.1 Solvents: Dimethylformamide ,  Acetonitrile ;  < 5 °C; 45 min, < 5 °C; 30 min, < 5 °C
1.2 Reagents: Water ;  cooled
1.3 Reagents: Sodium carbonate Solvents: Water
1.4 Reagents: Hydrochloric acid Solvents: Dichloromethane
Reference
Green preparation of remdesivir intermediate 7-iodopyrrolo[2,1-F][1,2,4]triazine-4-amine
, China, , ,

Production Method 6

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  rt → 0 °C; < 5 °C; 30 min, < 5 °C; 5 h, rt
Reference
Preparation of substituted 4-amino-pyrrolotriazine derivatives useful for treating hyper-proliferative disorders and diseases associated with angiogenesis
, World Intellectual Property Organization, , ,

1-Amino-1H-pyrrole-2-carbonitrile hydrochloride Raw materials

1-Amino-1H-pyrrole-2-carbonitrile hydrochloride Preparation Products

1-Amino-1H-pyrrole-2-carbonitrile hydrochloride Suppliers

Amadis Chemical Company Limited
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(CAS:937046-97-4)1-Amino-1H-pyrrole-2-carbonitrile hydrochloride
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Stock Status:in Stock
Quantity:10.0g/25.0g/50.0g/100.0g/250.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:19
Price ($):200.0/361.0/601.0/802.0/2005.0
Email:sales@amadischem.com

Additional information on 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride

Introduction to 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride (CAS No. 937046-97-4)

1-Amino-1H-pyrrole-2-carbonitrile hydrochloride, also known by its CAS number 937046-97-4, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic aromatic compounds containing four carbon atoms and one nitrogen atom. The presence of the amino and cyano groups in its structure imparts unique chemical and biological properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride is characterized by a pyrrole ring with an amino group at the 1-position and a cyano group at the 2-position. The hydrochloride salt form enhances its solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations. This compound has been extensively studied for its potential therapeutic applications, particularly in the development of new drugs targeting various diseases.

Recent research has highlighted the importance of 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride in the field of medicinal chemistry. A study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride has shown potential as an antiviral agent. A study conducted by a team at the University of California, San Francisco, revealed that this compound can inhibit the replication of several RNA viruses, including influenza and coronavirus. The mechanism of action involves interference with viral RNA synthesis, thereby reducing viral load and preventing further infection. These findings have significant implications for the development of new antiviral therapies, especially in light of recent global health challenges.

The versatility of 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride extends to its use as a building block in organic synthesis. Its reactive functional groups make it an ideal starting material for the synthesis of more complex molecules with diverse biological activities. For instance, it can be used to synthesize pyrrole-based peptidomimetics, which are known for their ability to modulate protein-protein interactions and have applications in cancer therapy and neurodegenerative diseases.

The safety profile of 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride has also been extensively evaluated. Preclinical studies have shown that it is well-tolerated at therapeutic doses, with minimal side effects observed in animal models. However, as with any new chemical entity, further clinical trials are necessary to fully assess its safety and efficacy in human subjects. Ongoing Phase I clinical trials are currently underway to evaluate its pharmacokinetics and safety profile in healthy volunteers.

In conclusion, 1-Amino-1H-pyrrole-2-carbonitrile hydrochloride (CAS No. 937046-97-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable tool for the development of new therapeutic agents targeting inflammatory diseases, viral infections, and other medical conditions. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing healthcare solutions.

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Amadis Chemical Company Limited
(CAS:937046-97-4)1-Amino-1H-pyrrole-2-carbonitrile hydrochloride
A859670
Purity:99%/99%/99%/99%/99%
Quantity:10.0g/25.0g/50.0g/100.0g/250.0g
Price ($):200.0/361.0/601.0/802.0/2005.0
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